tert-Butyl 4-ethylpiperazine-1-carboxylate

• IUPAC Name: tert-butyl 4-ethylpiperazine-1-carboxylate
• InChI: InChI=1S/C11H22N2O2/c1-5-12-6-8-13(9-7-12)10(14)15-11(2,3)4/h5-9H2,1-4H3
• InChI Key: PJXNBNQHRGADDX-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCN(CC1)C(=O)OC(C)(C)C
• Molecular Formula: C11H22N2O2
• DSSTOX Substance ID: DTXSID20611470
• Molecular Weight: 214.30 g/mol
• CAS RN: 669050-80-0

Description

“tert-Butyl 4-ethylpiperazine-1-carboxylate”, also known as “1-Boc-piperazine”, is a chemical compound with the empirical formula C9H18N2O2. It is a heterocyclic compound that serves as a useful building block in the synthesis of several novel organic compounds.

Molecular Structure Analysis

The molecule of “tert-Butyl 4-ethylpiperazine-1-carboxylate” is linear in shape with the ethyl acetate moiety adopting a fully extended conformation. The crystal structure of the compound adopts a two-dimensional zig-zag architecture featuring C–H…O intermolecular interactions.

Physical And Chemical Properties Analysis

“tert-Butyl 4-ethylpiperazine-1-carboxylate” is a solid compound with a molecular weight of 186.25. It has a melting point range of 43-47 °C.

Scientific Research Applications

Synthesis and Intermediates

tert-Butyl 4-ethylpiperazine-1-carboxylate serves as a crucial intermediate in the synthesis of various compounds with potential applications in pharmaceuticals and materials science. For instance, it is used in the synthesis of tert-butyl 4-formyl-3, 6-dihydropyridine-1(2H)-carboxylate, an important intermediate for small molecule anticancer drugs. The synthesis route involves nucleophilic substitution, oxidation, halogenation, and elimination reactions, achieving a high total yield of up to 71.4% (Zhang, Ye, Xu, & Xu, 2018).

Scaffold for Substituted Piperidines

It also serves as a scaffold for the preparation of substituted piperidines, as demonstrated in the synthesis of tert-butyl trans-4-ethynyl-3-hydroxypiperidine-1-carboxylate. This compound is further converted into 1,4- and 1,5-disubstituted 1,2,3-triazoles through 1,3-dipolar cycloaddition reactions with organic azides, showcasing its versatility in creating new molecular structures (Harmsen, Sydnes, Törnroos, & Haug, 2011).

Role in Jak3 Inhibitor Synthesis

Furthermore, tert-butyl 4-methyl-3-oxopiperidine-1-carboxylate, closely related to tert-butyl 4-ethylpiperazine-1-carboxylate, is an essential intermediate in synthesizing the novel protein tyrosine kinase Jak3 inhibitor—CP-690550. The efficient synthesis process outlined for this compound highlights the significance of tert-butyl piperazine-1-carboxylate derivatives in developing therapeutic agents (Chen Xin-zhi, 2011).

Biologically Active Compound Synthesis

Additionally, tert-butyl-4-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl)piperidine-1-carboxylate, another derivative, is synthesized as an intermediate in many biologically active compounds such as crizotinib. This underscores the role of tert-butyl piperazine-1-carboxylate derivatives in synthesizing molecules with potential biological activities (Kong, Zhang, Xu, Zhou, Zheng, & Xu, 2016).

Safety and Hazards

The compound is considered hazardous. It can cause skin irritation and serious eye damage. It may also cause respiratory irritation. Therefore, it is recommended to handle it with appropriate safety measures, including wearing personal protective equipment and ensuring adequate ventilation.

Future Directions

The diverse biological activities of compounds containing piperazine rings, such as “tert-Butyl 4-ethylpiperazine-1-carboxylate”, can be attributed to the conformational flexibility of the piperazine ring and the polar nitrogen atoms in the piperazine ring. Therefore, due to its easy modificability, proper alkalinity, water solubility, and the capacity for the formation of hydrogen bonds and adjustment of molecular physicochemical properties, the incorporation of the piperazine ring is considered as an important synthetic strategy in the field of drug discovery.